Cas no 2167956-12-7 (4-amino(cyclopropyl)methyl-2-methyl-5-(propan-2-yl)phenol)

• Product Name: 4-amino(cyclopropyl)methyl-2-methyl-5-(propan-2-yl)phenol
• CAS No: 2167956-12-7
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6421796
• PubChem ID: 165519100
• Update Time: 2025-05-20

4-amino(cyclopropyl)methyl-2-methyl-5-(propan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-amino(cyclopropyl)methyl-2-methyl-5-(propan-2-yl)phenol
• 2167956-12-7
• 4-[amino(cyclopropyl)methyl]-2-methyl-5-(propan-2-yl)phenol
• EN300-1277277

• Inchi： 1S/C14H21NO/c1-8(2)11-7-13(16)9(3)6-12(11)14(15)10-4-5-10/h6-8,10,14,16H,4-5,15H2,1-3H3
• InChI Key： LKPVIAXQHLRUGN-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(=C(C=1)C(C)C)C(C1CC1)N

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino(cyclopropyl)methyl-2-methyl-5-(propan-2-yl)phenol

Introduction to 4-amino(cyclopropyl)methyl-2-methyl-5-(propan-2-yl)phenol (CAS No. 2167956-12-7)

4-amino(cyclopropyl)methyl-2-methyl-5-(propan-2-yl)phenol (CAS No. 2167956-12-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

The molecular structure of 4-amino(cyclopropyl)methyl-2-methyl-5-(propan-2-yl)phenol is composed of a phenolic core with a cyclopropylmethyl and an isopropyl substituent, along with an amino group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The cyclopropylmethyl group, for instance, introduces steric hindrance and unique electronic effects, which can influence the compound's reactivity and binding affinity to biological targets.

In terms of chemical synthesis, several methods have been reported for the preparation of 4-amino(cyclopropyl)methyl-2-methyl-5-(propan-2-yl)phenol. One common approach involves the reaction of 4-bromo-2-methylphenol with cyclopropylmethylamine in the presence of a palladium catalyst. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Another synthetic route involves the Grignard reaction followed by amination, which provides an alternative pathway for synthesizing this compound.

The biological activities of 4-amino(cyclopropyl)methyl-2-methyl-5-(propan-2-yl)phenol have been extensively studied in recent years. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This anti-inflammatory effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-kB and MAPK.

Beyond its anti-inflammatory properties, 4-amino(cyclopropyl)methyl-2-methyl-5-(propan-2-yl)phenol has also demonstrated promising neuroprotective effects. Research conducted on animal models has indicated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that it may have therapeutic potential in treating neurodegenerative disorders.

In addition to its pharmacological activities, the safety profile of 4-amino(cyclopropyl)methyl-2-methyl-5-(propan-2-yl)phenol has been evaluated through various preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These results are encouraging for its further development as a drug candidate.

The current landscape of research on 4-amino(cyclopropyl)methyl-2-methyl-5-(propan-2-yl)phenol is dynamic and rapidly evolving. Recent studies have explored its potential applications in other therapeutic areas, such as cancer treatment and cardiovascular diseases. For instance, preliminary data suggest that this compound may have antiproliferative effects on certain cancer cell lines, making it a candidate for further investigation in oncology.

In conclusion, 4-amino(cyclopropyl)methyl-2-methyl-5-(propan-2-yl)phenol (CAS No. 2167956-12-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable safety profile make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in advancing medical treatments for various diseases.